Cas no 128255-13-0 (Benzamide, N-[(3a,5a,20S)-20-(dimethylamino)pregnan-3-yl]-N-methyl- (9CI))
![Benzamide, N-[(3a,5a,20S)-20-(dimethylamino)pregnan-3-yl]-N-methyl- (9CI) structure](https://www.kuujia.com/scimg/cas/128255-13-0x500.png)
128255-13-0 structure
Product name:Benzamide, N-[(3a,5a,20S)-20-(dimethylamino)pregnan-3-yl]-N-methyl- (9CI)
CAS No:128255-13-0
MF:C31H48N2O
MW:464.725628852844
CID:209979
Benzamide, N-[(3a,5a,20S)-20-(dimethylamino)pregnan-3-yl]-N-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-[(3a,5a,20S)-20-(dimethylamino)pregnan-3-yl]-N-methyl- (9CI)
- (+)-Pachysamine H
- Pachysamine H
- Pregnane,benzamide deriv.
- Benzamide, N-[(3α,5α,20S)-20-(dimethylamino)pregnan-3-yl]-N-methyl-
-
- Inchi: 1S/C31H48N2O/c1-21(32(4)5)26-14-15-27-25-13-12-23-20-24(33(6)29(34)22-10-8-7-9-11-22)16-18-30(23,2)28(25)17-19-31(26,27)3/h7-11,21,23-28H,12-20H2,1-6H3/t21-,23-,24+,25-,26+,27-,28-,30-,31+/m0/s1
- InChI Key: SVKJOAMMICUBIY-XUOIALRLSA-N
- SMILES: C(N([C@H]1C[C@@]2([H])[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@@H](N(C)C)C)CC3)CC2)C)(=O)C1=CC=CC=C1
Computed Properties
- Exact Mass: 272.08309
Experimental Properties
- Density: 1.06±0.1 g/cm3(Predicted)
- Melting Point: 150-153 °C
- Boiling Point: 559.6±23.0 °C(Predicted)
- PSA: 52.54
- pka: 9.61±0.50(Predicted)
Benzamide, N-[(3a,5a,20S)-20-(dimethylamino)pregnan-3-yl]-N-methyl- (9CI) Related Literature
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Shenglai Yao,Christoph van Wüllen,Matthias Driess Chem. Commun., 2008, 5393-5395
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Liang Wang,Li Song,Lei Li,Yifei Wang RSC Adv., 2014,4, 1567-1569
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Valery A. Barachevsky,Yury A. Puankov,Tatyana M. Valova,Olga I. Kobeleva,K. Lyssenko New J. Chem., 2009,33, 2267-2277
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